Cas no 1342956-17-5 (1-(2-Chloro-benzyl)-4-methyl-1H-pyrazol-3-ylamine)

• Product Name: 1-(2-Chloro-benzyl)-4-methyl-1H-pyrazol-3-ylamine
• CAS No: 1342956-17-5
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 6007557
• PubChem ID: 63276548
• Update Time: 2025-06-25

1-(2-Chloro-benzyl)-4-methyl-1H-pyrazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-benzyl)-4-methyl-1H-pyrazol-3-ylamine
• 1H-Pyrazol-3-amine, 1-[(2-chlorophenyl)methyl]-4-methyl-
• 1342956-17-5
• 1-(2-Chlorobenzyl)-4-methyl-1H-pyrazol-3-amine
• AKOS012580209
• 1-[(2-chlorophenyl)methyl]-4-methyl-1H-pyrazol-3-amine
• EN300-804487

• Inchi： 1S/C11H12ClN3/c1-8-6-15(14-11(8)13)7-9-4-2-3-5-10(9)12/h2-6H,7H2,1H3,(H2,13,14)
• InChI Key： FPRIEMCAXFBLTH-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2Cl)C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 221.0719751g/mol
• Monoisotopic Mass: 221.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2-Chloro-benzyl)-4-methyl-1H-pyrazol-3-ylamine

Introduction to 1-(2-Chloro-benzyl)-4-methyl-1H-pyrazol-3-ylamine (CAS No. 1342956-17-5) and Its Emerging Applications in Chemical Biology

The compound 1-(2-Chloro-benzyl)-4-methyl-1H-pyrazol-3-ylamine (CAS No. 1342956-17-5) represents a fascinating scaffold in the realm of chemical biology, characterized by its unique structural and functional attributes. This heterocyclic amine derivative, featuring a pyrazole core substituted with a 2-chloro-benzyl group and a 4-methyl moiety, has garnered significant attention due to its potential in drug discovery and molecular pharmacology. The pyrazole ring, known for its stability and bioisosteric properties, serves as an excellent platform for modulating biological pathways, while the chloro and methyl substituents enhance its pharmacokinetic profile.

In recent years, the pharmaceutical industry has increasingly focused on developing novel small molecules with optimized pharmacological properties. The structural motif of 1-(2-Chloro-benzyl)-4-methyl-1H-pyrazol-3-ylamine aligns well with this trend, as it combines elements that are both synthetically accessible and biologically relevant. The 2-chloro-benzyl group, in particular, is a well-documented pharmacophore that enhances binding affinity to target proteins through halogen bonding and hydrophobic interactions. This feature has been exploited in the design of kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

Moreover, the 4-methyl substituent at the pyrazole ring contributes to steric hindrance and electronic modulation, which can fine-tune the compound’s activity against specific biological targets. The pyrazole scaffold itself is extensively studied for its role in medicinal chemistry due to its presence in numerous bioactive natural products and synthetic drugs. For instance, derivatives of pyrazole have shown promise in treating neurological disorders, infectious diseases, and cancer. The amine functionality at the 3-position of the pyrazole ring further expands the compound’s versatility, enabling further derivatization through nucleophilic substitution or condensation reactions.

Recent advancements in computational chemistry have enabled more efficient virtual screening of novel compounds like 1-(2-Chloro-benzyl)-4-methyl-1H-pyrazol-3-ylamine. Molecular docking studies have revealed that this compound exhibits high binding affinity to enzymes involved in metabolic pathways and signal transduction cascades. Specifically, preliminary data suggest that it may interact with Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are key regulators of cell proliferation and inflammation. These findings are particularly intriguing given the increasing interest in JAK inhibitors for treating autoimmune diseases such as rheumatoid arthritis.

The synthesis of 1-(2-Chloro-benzyl)-4-methyl-1H-pyrazol-3-ylamine involves a multi-step process that highlights the intersection of organic chemistry and medicinal chemistry. The core pyrazole ring is typically synthesized via condensation reactions between hydrazine derivatives and β-ketoesters or α-haloketones under controlled conditions. Subsequent functionalization with the 2-chloro-benzyl group is achieved through nucleophilic aromatic substitution or reductive amination techniques. The introduction of the 4-methyl group is usually performed via alkylation reactions using methylating agents such as methyl iodide or dimethyl sulfate.

In terms of biological activity, early pharmacological assays have demonstrated that 1-(2-Chloro-benzyl)-4-methyl-1H-pyrazol-3-ylamine exhibits modest inhibitory effects on certain kinases at micromolar concentrations. These results are promising but require further validation through more comprehensive biochemical assays. Additionally, structural analogs of this compound have been synthesized to explore structure-activity relationships (SAR), which could lead to the identification of more potent derivatives with improved selectivity profiles.

The compound’s potential extends beyond kinase inhibition; it may also serve as a precursor for designing molecules with antimicrobial or anti-proliferative properties. For example, modifications at the amine or chloro-substituted benzyl positions could enhance interactions with bacterial enzymes or cellular receptors involved in cancer progression. Such applications align with current trends in drug development toward targeted therapies that leverage small molecule scaffolds for precise modulation of disease-related pathways.

From an industrial perspective, the scalability of synthesizing 1-(2-Chloro-benzyl)-4-methyl-1H-pyrazol-3-ylamine is an important consideration for its commercial viability. Advances in green chemistry principles have encouraged researchers to optimize synthetic routes for sustainability by minimizing waste generation and reducing hazardous reagent usage. For instance, catalytic methods employing transition metals for cross-coupling reactions can improve yields while reducing environmental impact.

The future direction of research on this compound will likely involve interdisciplinary collaborations between synthetic chemists, biochemists, and computational biologists. High-throughput screening (HTS) campaigns combined with machine learning algorithms could accelerate the discovery of novel derivatives with enhanced therapeutic potential. Furthermore, preclinical studies will be essential to assess toxicity profiles and optimal dosing regimens before moving into human trials.

In conclusion,1-(2-Chloro-benzyl)-4-methyl-1H-pyrazol-3-ylamine (CAS No. 1342956-17-5) represents a structurally intriguing compound with significant untapped potential in chemical biology and drug discovery。 Its unique combination of pharmacophoric elements positions it as a valuable scaffold for developing next-generation therapeutics targeting inflammatory diseases、neoplasms、and other disorders。 As research continues to uncover new biological functions of heterocyclic compounds，this molecule is poised to play an important role in advancing our understanding of molecular mechanisms underlying human health and disease。